Cas no 1172423-76-5 (4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1172423-76-5
• MF: C₁₂H₁₀N₄OS₃
• MW: 322.428997516632
• CID: 5471973
• Update Time: 2025-05-21

4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxamide, 4-methyl-N-[4-(methylthio)-2-benzothiazolyl]-
• 4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C12H10N4OS3/c1-6-10(20-16-15-6)11(17)14-12-13-9-7(18-2)4-3-5-8(9)19-12/h3-5H,1-2H3,(H,13,14,17)
• InChI Key： BUSWWHWKTCPCBX-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NC3=C(SC)C=CC=C3S2)=O)=C(C)N=N1

Additional information on 4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide

4-Methyl-N-[4-(Methylsulfanyl)-1,3-Benzothiazol-2-yl]-1,2,3-Thiadiazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1172423-76-5, known as 4-methyl-N-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2,3-thiadiazole-5-carboxamide, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing two adjacent sulfur atoms and three nitrogen atoms. The presence of a methylsulfanyl group further enhances its chemical versatility and potential applications in various fields.

The molecular structure of this compound is characterized by a benzothiazole ring system fused with a thiadiazole moiety. The benzothiazole ring is substituted at the 4-position with a methylsulfanyl group (-SMe), while the thiadiazole ring carries a methyl group at the 4-position and an amide functionality at the 5-position. This combination of functional groups makes the compound highly reactive and capable of participating in various chemical transformations.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Its unique structure allows it to act as a versatile building block for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of antimicrobial agents, where its sulfur-containing groups contribute to potent activity against bacterial and fungal pathogens.

In addition to its pharmaceutical applications, this compound has shown promise in the realm of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel materials for catalysis and sensing applications. For example, recent research has demonstrated its effectiveness as a ligand in creating metal-organic frameworks (MOFs) with high surface area and selective adsorption properties.

The synthesis of this compound typically involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the preparation of the benzothiazole derivative via condensation reactions and subsequent coupling with the thiadiazole moiety through amide bond formation. The use of microwave-assisted synthesis techniques has been reported to significantly enhance reaction efficiency and yield.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for both research and industrial applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

The integration of computational chemistry tools has played a pivotal role in advancing our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity patterns, and potential interactions with biological targets. These computational insights have guided experimental efforts and accelerated drug discovery processes.

In conclusion, CAS No. 1172423-76-5 represents a fascinating example of how advanced synthetic strategies and interdisciplinary research can lead to innovative chemical compounds with wide-ranging applications. As ongoing studies continue to uncover new facets of its chemistry and utility, this compound stands poised to make significant contributions across diverse scientific domains.